Cas no 1782084-16-5 (1-(3-Bromopropyl)-4,4-difluoropiperidine)

• Product Name: 1-(3-Bromopropyl)-4,4-difluoropiperidine
• CAS No: 1782084-16-5
• MF: C₈H₁₄BrF₂N
• MW: 242.104268550873
• CID: 6163911
• PubChem ID: 122552699
• Update Time: 2025-10-31

1-(3-Bromopropyl)-4,4-difluoropiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-755287
• 1782084-16-5
• FHZZCJPFGZKBGA-UHFFFAOYSA-N
• SCHEMBL18091474
• 1-(3-Bromopropyl)-4,4-difluoropiperidine

• Inchi： 1S/C8H14BrF2N/c9-4-1-5-12-6-2-8(10,11)3-7-12/h1-7H2
• InChI Key： FHZZCJPFGZKBGA-UHFFFAOYSA-N
• SMILES： BrCCCN1CCC(CC1)(F)F

Computed Properties

• Exact Mass: 241.02777g/mol
• Monoisotopic Mass: 241.02777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-(3-Bromopropyl)-4,4-difluoropiperidine

1-(3-Bromopropyl)-4,4-difluoropiperidine: A Comprehensive Overview

The compound 1-(3-Bromopropyl)-4,4-difluoropiperidine (CAS No. 1782084-16-5) is a synthetic organic compound with a unique structure that has garnered attention in various fields of research. This compound belongs to the class of piperidines, which are six-membered cyclic amines with a nitrogen atom at one position. The presence of bromine and fluorine substituents in its structure introduces interesting chemical properties and potential applications in medicinal chemistry, materials science, and other areas.

Piperidine derivatives are widely studied due to their structural versatility and biological activity. The difluoro substitution at the 4-position of the piperidine ring adds electronic and steric effects that can influence the compound's reactivity and pharmacokinetic properties. The 3-bromopropyl group attached to the nitrogen atom further enhances the compound's functional diversity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 1-(3-Bromopropyl)-4,4-difluoropiperidine in drug discovery. Its ability to act as a precursor for more complex molecules has been explored in the development of novel therapeutics targeting various diseases. For instance, researchers have investigated its role in the synthesis of bioactive compounds with anti-inflammatory, antiviral, and anticancer properties.

In addition to its medicinal applications, this compound has also found utility in materials science. The fluorine atoms in its structure contribute to its stability and reactivity, making it a candidate for use in the development of advanced polymers and coatings. Its bromine-containing side chain can facilitate cross-linking reactions, which are essential for creating robust materials with tailored mechanical properties.

The synthesis of 1-(3-Bromopropyl)-4,4-difluoropiperidine involves multi-step organic reactions that require precise control over reaction conditions. Researchers have optimized synthetic routes to improve yield and purity, ensuring that this compound is readily available for further studies and applications.

From a structural standpoint, the compound's piperidine ring provides a rigid framework that can be modified by introducing additional substituents. This modularity allows chemists to explore a wide range of derivatives with varying functional groups, expanding its potential uses across different industries.

In conclusion, 1-(3-Bromopropyl)-4,4-difluoropiperidine (CAS No. 1782084-16-5) is a versatile compound with significant potential in both medicinal and materials science research. Its unique combination of structural features makes it an invaluable tool for scientists seeking to develop innovative solutions to complex problems.